Cas no 384802-82-8 (2-methoxyethyl 6-bromo-5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 6-bromo-5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 384802-82-8
• MF: C₂₁H₁₈BrFO₆
• MW: 465.266429424286
• CID: 6019917
• PubChem ID: 1607896
• Update Time: 2025-05-25

2-methoxyethyl 6-bromo-5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 6-bromo-5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• 2-methoxyethyl 6-bromo-5-(2-(4-fluorophenyl)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-5-[2-(4-fluorophenyl)-2-oxoethoxy]-2-methyl-, 2-methoxyethyl ester
• Z57937033
• 384802-82-8
• F1190-0213
• AKOS002163780
• 2-methoxyethyl 6-bromo-5-[2-(4-fluorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C21H18BrFO6/c1-12-20(21(25)27-8-7-26-2)15-9-19(16(22)10-18(15)29-12)28-11-17(24)13-3-5-14(23)6-4-13/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key： XPPLHAOSQCQOBV-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC(C3=CC=C(F)C=C3)=O)C=C2C(C(OCCOC)=O)=C1C

Computed Properties

• Exact Mass: 464.02708g/mol
• Monoisotopic Mass: 464.02708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 548.5±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-methoxyethyl 6-bromo-5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Introduction to Compound CAS No. 384802-82-8: 2-Methoxyethyl 6-Bromo-5-[2-(4-Fluorophenyl)-2-Oxoethoxy]-2-Methyl-1-Benzofuran-3-Carboxylate

The compound with CAS No. 384802-82-8, known as 2-methoxyethyl 6-bromo-5-[2-(4-fluorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzofuran ring system, a bromine substituent, and a methoxyethyl ester group. The presence of these functional groups makes it a valuable compound for research and development in areas such as drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to interact with various biological targets. The 6-bromo substitution in this compound adds an additional layer of functionality, potentially enhancing its bioavailability and selectivity. Furthermore, the 4-fluorophenyl group introduces electronic effects that can modulate the compound's reactivity and stability, making it a promising candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, esterifications, and oxidation processes. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS No. 384802-82-8.

In terms of applications, this compound has shown potential in the development of anti-inflammatory agents and antimicrobial drugs. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its antimicrobial properties make it a candidate for novel antibiotic therapies, particularly against drug-resistant bacterial strains.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding affinities to various protein targets, providing insights into its mechanism of action. These studies have been complemented by experimental validations, further confirming its therapeutic potential.

From an environmental perspective, the degradation pathways of this compound are currently under investigation to assess its ecological impact. Initial findings suggest that it undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. Understanding these degradation mechanisms is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, CAS No. 384802-82-8, or 2-methoxyethyl 6-bromo-5-[2-(4-fluorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset for researchers aiming to develop innovative solutions in medicine and beyond. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of modern chemical research.